Cas no 652130-90-0 (1,6,13-Triazacyclononadecane)

• Product Name: 1,6,13-Triazacyclononadecane
• CAS No: 652130-90-0
• MF: C₁₆H₃₅N₃
• MW: 269.469204187393
• CID: 402817
• PubChem ID: 71376561
• Update Time: 2025-04-19

1,6,13-Triazacyclononadecane Chemical and Physical Properties

Names and Identifiers

• 1,6,13-Triazacyclononadecane
• DTXSID00799245
• 652130-90-0

• Inchi： 1S/C16H35N3/c1-3-7-13-18-15-9-10-16-19-14-8-4-2-6-12-17-11-5-1/h17-19H,1-16H2
• InChI Key： MSZCGVLDROCZTD-UHFFFAOYSA-N
• SMILES： N1CCCCCCNCCCCNCCCCCC1

Computed Properties

• Exact Mass: 269.28335
• Monoisotopic Mass: 269.283098129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.1Ų

Experimental Properties

• PSA: 36.09